Cas no 1267005-30-0 (2-Ethyl-6-methylphenylpropanoic acid)

• Product Name: 2-Ethyl-6-methylphenylpropanoic acid
• CAS No: 1267005-30-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 4938261
• Update Time: 2025-07-02

2-Ethyl-6-methylphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-methylphenylpropanoic acid

• Inchi： 1S/C12H16O2/c1-4-10-7-5-6-8(2)11(10)9(3)12(13)14/h5-7,9H,4H2,1-3H3,(H,13,14)
• InChI Key： QDLCAYNWECBHDF-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C(C)=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 192.115029749 g/mol
• Monoisotopic Mass: 192.115029749 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.25
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Additional information on 2-Ethyl-6-methylphenylpropanoic acid

Recent Advances in the Study of 2-Ethyl-6-methylphenylpropanoic Acid (CAS: 1267005-30-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Ethyl-6-methylphenylpropanoic acid (CAS: 1267005-30-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This aromatic propanoic acid derivative has shown promising pharmacological properties, particularly in the context of anti-inflammatory and analgesic applications. Recent studies have focused on elucidating its molecular mechanisms of action, structure-activity relationships, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the COX-2 inhibitory activity of 2-Ethyl-6-methylphenylpropanoic acid and its derivatives. The research team employed molecular docking simulations and in vitro enzymatic assays to demonstrate that this compound exhibits selective inhibition of COX-2 over COX-1, with an IC50 value of 0.78 μM. This selectivity profile suggests potential advantages over traditional NSAIDs in terms of reduced gastrointestinal side effects.

Further pharmacological characterization was conducted in animal models of inflammation, where 2-Ethyl-6-methylphenylpropanoic acid demonstrated significant anti-inflammatory effects at doses of 10-50 mg/kg. The compound showed superior efficacy compared to ibuprofen in reducing paw edema in rat models, while maintaining a favorable safety profile with no observed hepatotoxicity at therapeutic doses.

From a chemical biology perspective, recent work has focused on the metabolic fate of this compound. A 2024 study in Drug Metabolism and Disposition identified three primary metabolites resulting from hepatic cytochrome P450-mediated oxidation. Interestingly, one of these metabolites (the para-hydroxylated derivative) retained significant biological activity while exhibiting improved pharmacokinetic properties, suggesting potential for further structural optimization.

The synthetic accessibility of 2-Ethyl-6-methylphenylpropanoic acid has also been improved through recent methodological advances. A novel catalytic asymmetric synthesis route was reported in Organic Letters (2023), employing a chiral palladium catalyst to achieve the target compound in 92% enantiomeric excess. This development is particularly significant for potential clinical applications where enantiopurity is crucial.

Current challenges in the development of 2-Ethyl-6-methylphenylpropanoic acid as a therapeutic agent include optimizing its pharmacokinetic profile and further validating its mechanism of action. Ongoing clinical trials (Phase I) are evaluating its safety and tolerability in human subjects, with preliminary results expected in late 2024. The compound's unique chemical structure and promising biological activities continue to make it a focus of intensive research in medicinal chemistry and drug development.